[4-(1H-Imidazol-1-yl)phenyl]methanol

• IUPAC Name: (4-imidazol-1-ylphenyl)methanol
• InChI: InChI=1S/C10H10N2O/c13-7-9-1-3-10(4-2-9)12-6-5-11-8-12/h1-6,8,13H,7H2
• InChI Key: SRQXVPAXMMIUFH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CO)N2C=CN=C2
• Molecular Formula: C10H10N2O
• DSSTOX Substance ID: DTXSID20380119
• Molecular Weight: 174.20 g/mol
• CAS RN: 86718-08-3

Description

[4-(1H-Imidazol-1-yl)phenyl]methanol, also known as 4-imidazolylphenol (4-IP) is an organic compound belonging to the imidazole family. It is a colorless, water-soluble, crystalline solid with a molecular formula of C8H9N3O and a molecular weight of 157.17 g/mol. 4-IP is a versatile organic compound with numerous applications in organic synthesis, drug discovery, and scientific research.

Scientific Research Applications

Corrosion Inhibition in Carbon Steel

[4-(1H-Imidazol-1-yl)phenyl]methanol (METH) has been studied for its application in corrosion inhibition of carbon steel in an acidic medium. This compound, along with other imidazole derivatives, demonstrated significant effectiveness in protecting steel against corrosion. Research shows that these molecules exhibit a correlation between their global hardness and inhibition efficiency, with softer molecules leading to higher anticorrosion efficiency. The study used quantum chemical calculations and Monte Carlo methods to understand the interaction between the inhibitor molecules and the metallic surface, revealing the importance of molecule polarity in corrosion inhibition (Costa et al., 2021).

Copper Corrosion Inhibition

Similar to its application in carbon steel, this compound has been investigated for its effectiveness in inhibiting copper corrosion in an acidic environment. Studies indicate that this compound, along with other chemically modified imidazole molecules, can inhibit copper corrosion significantly. The inhibition efficiencies of these molecules range between 80 and 94%. Electrochemical corrosion data and computational methods, including density functional theory (DFT), were employed to understand the relationship between the electronic properties of the molecules and their corrosion inhibition efficiencies. The findings suggest a strong interaction between the corrosion inhibitor and the copper surface, reducing its corrosion in acidic mediums (Costa et al., 2022).

Pharmaceutical Synthesis

Although the focus is on non-pharmaceutical applications, it's worth noting that compounds related to this compound have been synthesized for potential use in pharmaceuticals. For example, derivatives of this compound have been created for selective COX-2 inhibition, which is a significant area in the development of nonsteroidal anti-inflammatory drugs. This demonstrates the broader chemical versatility and potential of this compound and its derivatives in various scientific applications, including but not limited to corrosion inhibition (Tabatabai et al., 2012).

Safety and Hazards

“[4-(1H-Imidazol-1-yl)phenyl]methanol” is classified as harmful and an irritant. It has hazard statements H302+H312+H332-H315-H319-H335, indicating that it is harmful if swallowed, in contact with skin, or if inhaled, and it causes skin and eye irritation and may cause respiratory irritation.

Future Directions

The future directions for “[4-(1H-Imidazol-1-yl)phenyl]methanol” and similar compounds could involve further exploration of their broad range of biological activities. As imidazole-containing compounds are known to exhibit a variety of biological activities, they could be developed into new drugs for treating various ailments.

Mechanism of Action

Target of Action

It is known that imidazole derivatives can interact with various biological targets, including enzymes and receptors, due to their versatile nature .

Mode of Action

Imidazole derivatives are known to interact with their targets through various mechanisms, such as hydrogen bonding and π-π stacking, due to the presence of the imidazole ring .

Biochemical Pathways

Imidazole derivatives are known to be involved in a wide range of biochemical processes due to their versatile nature .

Pharmacokinetics

The compound’s solubility in organic solvents such as chloroform, methanol, and ethanol suggests that it may have good bioavailability.

Result of Action

Imidazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially affect the action of imidazole derivatives .

Biochemical Analysis

Biochemical Properties

[4-(1H-Imidazol-1-yl)phenyl]methanol plays a role in various biochemical reactions, primarily due to its ability to interact with enzymes and proteins. The imidazole ring can act as a ligand, binding to metal ions in the active sites of enzymes, thereby influencing their catalytic activity. For instance, it can interact with cytochrome P450 enzymes, which are involved in the metabolism of various substrates . Additionally, this compound can form hydrogen bonds with amino acid residues in proteins, affecting their structure and function.

Cellular Effects

The effects of this compound on cellular processes are diverse. It has been observed to influence cell signaling pathways by modulating the activity of kinases and phosphatases. This compound can also affect gene expression by interacting with transcription factors and other regulatory proteins. In terms of cellular metabolism, this compound can alter the flux of metabolic pathways, impacting the production and utilization of key metabolites .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to the active sites of enzymes, either inhibiting or activating their activity. For example, the imidazole ring can coordinate with the heme iron in cytochrome P450 enzymes, affecting their ability to catalyze reactions . Additionally, this compound can influence gene expression by binding to DNA or interacting with transcription factors, leading to changes in the transcriptional activity of specific genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. It has been found that this compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods or under harsh conditions. Long-term studies have shown that the compound can have sustained effects on cellular function, including prolonged modulation of enzyme activity and gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal or beneficial effects, such as enhancing enzyme activity or improving metabolic efficiency. At higher doses, this compound can exhibit toxic effects, including enzyme inhibition, disruption of cellular processes, and adverse physiological responses . It is crucial to determine the optimal dosage to balance efficacy and safety.

Metabolic Pathways

This compound is involved in several metabolic pathways. It can be metabolized by cytochrome P450 enzymes, leading to the formation of various metabolites. These metabolites can further participate in biochemical reactions, influencing metabolic flux and the levels of key metabolites in cells . The compound’s interaction with cofactors, such as NADH and FADH2, also plays a role in its metabolic processing.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cellular membranes. The compound’s distribution is influenced by its affinity for different cellular compartments and tissues. For instance, this compound may accumulate in the liver due to its interaction with hepatic transporters .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, it may localize to the mitochondria, where it can influence mitochondrial enzymes and metabolic processes . Understanding its subcellular distribution is essential for elucidating its biochemical roles.

Synthesis routes and methods I

Procedure details

To 90 parts of tetrahydrofuran were added 5 parts of lithium aluminum hydride. Then there was added dropwise (slowly) a solution of 35 parts of ethyl 4-(1H-imidazol-1-yl)benzoate in 135 parts of tetrahydrofuran: temperature rose to 60° C. Upon completion, stirring was continued first for 1 hour at 60°-65° C. and further overnight at room temperature. While cooling, the reaction mixture was decomposed by the successive dropwise additions of 3 parts of water, 10 parts of a sodium hydroxide solution 50% and 10 parts of water. After stirring for a while at room temperature, the precipitate was filtered off and washed with benzene. The filtrate was dried, filtered and evaporated. The residue was crystallized from 4-methyl-2-pentanone. The product was filtered off, washed with 2,2'-oxybispropane and dried, yielding 16.2 parts (58%) of 4-(1H-imidazol-1yl)benzenemethanol; mp. 124.7° C. (intermediate 19).

Synthesis routes and methods II

Procedure details

To a mixture of 4-(1H-imidazol-1-yl)benzoic acid methyl ester (prepared as described in U.S. Pat. No. 4,804,662) (1.5 g) in THF (25 ml) at -15° C. was added a solution of 1M LAH/THF (10.4) ml). The mixture was stirred for 1/2 hour and allowed to warm to room temperature. The reaction was quenched by addition of water (0.5 ml), and then diluted with methanol (50 ml) and filtered. Concentration of the filtrate yielded 1.2 g (98%) of 1-(hydroxymethyl)-4-(1H-imidazol-1-yl)-benzene.

Q & A

Q1: How does (4-(1H-Imidazol-1-yl)phenyl)methanol interact with copper to inhibit its corrosion in acidic environments?

A1: (4-(1H-Imidazol-1-yl)phenyl)methanol acts as a corrosion inhibitor by adsorbing onto the copper surface, forming a protective layer that hinders the interaction of corrosive agents. [] This adsorption occurs due to the molecule's electronic structure, particularly the presence of electron-rich regions within the imidazole ring and benzene ring. These regions facilitate electron donation to the vacant d-orbitals of copper atoms, creating a strong bond that inhibits the dissolution of copper ions. [] Density Functional Theory (DFT) calculations highlighted that (4-(1H-Imidazol-1-yl)phenyl)methanol possesses empty molecular orbitals primarily located over its benzene ring. [] This electronic configuration enables a metal-ligand charge transfer, where the molecule receives electron density from the copper surface through a process known as backbonding. [] This interaction effectively strengthens the molecule's adsorption onto copper, leading to a more efficient inhibition of the corrosion process. []

Q2: How does the structure of (4-(1H-Imidazol-1-yl)phenyl)methanol relate to its corrosion inhibition efficiency?

A2: The research suggests that the presence of the imidazole ring and the benzene ring in the (4-(1H-Imidazol-1-yl)phenyl)methanol structure is crucial for its corrosion inhibition properties. [] Modifications to this core structure, such as the introduction of different substituents, could significantly impact the molecule's electron density distribution and, consequently, its ability to interact with the copper surface. [] This highlights the importance of Structure-Activity Relationship (SAR) studies to optimize the molecular structure for enhanced corrosion inhibition efficiency.